Cas no 850733-14-1 (BENZENAMINE, 4-(5,6,7,8-TETRAHYDROIMIDAZO[2,1-B]BENZOTHIAZOL-2-YL)-)

• Product Name: BENZENAMINE, 4-(5,6,7,8-TETRAHYDROIMIDAZO[2,1-B]BENZOTHIAZOL-2-YL)-
• CAS No: 850733-14-1
• MF: C₁₅H₁₅N₃S
• MW: 269.364701509476
• MDL: MFCD05670251
• CID: 3360828
• PubChem ID: 4587372
• Update Time: 2025-10-30

BENZENAMINE, 4-(5,6,7,8-TETRAHYDROIMIDAZO[2,1-B]BENZOTHIAZOL-2-YL)- Chemical and Physical Properties

Names and Identifiers

• BENZENAMINE, 4-(5,6,7,8-TETRAHYDROIMIDAZO[2,1-B]BENZOTHIAZOL-2-YL)-
• 4-{7-thia-2,5-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),3,5-trien-4-yl}aniline
• CHEMBL198507
• 850733-14-1
• SR-01000308705
• SR-01000308705-1
• 4-{7-thia-2,5-diazatricyclo[6.4.0.0(2),?]dodeca-1(8),3,5-trien-4-yl}aniline
• MFCD05670251
• AKOS015994274
• MS-2902
• 4-(5,6,7,8-tetrahydroimidazo[2,1-b][1,3]benzothiazol-2-yl)aniline

• MDL： MFCD05670251
• Inchi： 1S/C15H15N3S/c16-11-7-5-10(6-8-11)12-9-18-13-3-1-2-4-14(13)19-15(18)17-12/h5-9H,1-4,16H2
• InChI Key： RZLBDSZGWZXMIB-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(C2=CN3C4CCCCC=4SC3=N2)C=C1

Computed Properties

• Exact Mass: 269.09866866Da
• Monoisotopic Mass: 269.09866866Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 71.6Ų

Additional information on BENZENAMINE, 4-(5,6,7,8-TETRAHYDROIMIDAZO[2,1-B]BENZOTHIAZOL-2-YL)-

Introduction to BENZENAMINE, 4-(5,6,7,8-TETRAHYDROIMIDAZO[2,1-B]BENZOTHIAZOL-2-YL) and Its Applications in Modern Chemical Biology

The compound CAS no. 850733-14-1, identified as BENZENAMINE, 4-(5,6,7,8-TETRAHYDROIMIDAZO[2,1-B]BENZOTHIAZOL-2-YL), represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their unique structural features and biological activities. The presence of both benzene and imidazobenzothiazole moieties in its molecular framework suggests a rich interplay of electronic and steric properties, which can be exploited for various therapeutic applications.

In recent years, the field of medicinal chemistry has seen a surge in the development of molecules that incorporate complex heterocyclic systems. The 5,6,7,8-tetrahydroimidazo[2,1-b]benzothiazole scaffold is particularly noteworthy for its ability to modulate biological pathways by interacting with specific targets. This scaffold has been extensively studied for its potential in drug discovery, particularly in the context of antiviral and anti-inflammatory agents. The benzene ring further enhances the compound's pharmacophoric properties by contributing to its lipophilicity and binding affinity.

One of the most compelling aspects of BENZENAMINE, 4-(5,6,7,8-TETRAHYDROIMIDAZO[2,1-B]BENZOTHIAZOL-2-YL) is its versatility in biological assays. Researchers have leveraged this compound to explore novel mechanisms of action across multiple disease areas. For instance, studies have indicated that derivatives of this scaffold exhibit inhibitory effects on certain enzymes implicated in cancer progression. The precise interaction between the 5,6,7,8-tetrahydroimidazo[2,1-b]benzothiazole core and biological targets has been a focal point of investigation.

Recent advancements in computational chemistry have enabled more sophisticated modeling of how such molecules interact with biological systems. By employing techniques like molecular docking and dynamic simulations, scientists can predict the binding affinities and modes of interaction between BENZENAMINE, 4-(5,6,7,8-TETRAHYDROIMIDAZO[2,1-B]BENZOTHIAZOL-2-YL) and its targets with remarkable accuracy. This has accelerated the discovery process and allowed for the rapid identification of lead compounds for further development.

The synthesis of this compound also presents an intriguing challenge for organic chemists. The construction of the 5,6,7,8-tetrahydroimidazo[2,1-b]benzothiazole ring system requires a series of well-planned reactions that highlight the synthetic prowess required in modern drug development. Strategies such as cyclization reactions and cross-coupling techniques have been employed to construct this complex framework efficiently. These synthetic methodologies not only contribute to the availability of the compound for research purposes but also provide valuable insights into developing similar scaffolds for future applications.

In terms of biological activity, BENZENAMINE, 4-(5,6,7,8-TETRAHYDROIMIDAZO[2,1-B] BENZOTHIAZOL-2-YL) has shown promise in preclinical studies as a potential therapeutic agent. Its ability to modulate key signaling pathways has been linked to various beneficial effects in vitro and in vivo. For example， research has demonstrated its potential role in inhibiting inflammatory responses by interacting with specific receptors or enzymes. This makes it a valuable candidate for further exploration in therapeutic contexts where inflammation plays a significant role.

The compound's structural features also make it an attractive scaffold for structure-activity relationship (SAR) studies. By systematically modifying different parts of the molecule， researchers can gain insights into which structural elements are critical for biological activity. This approach has been instrumental in optimizing drug candidates for better efficacy and reduced side effects. The benzene ring， in particular， offers multiple sites for functionalization， allowing for fine-tuning of pharmacological properties.

As our understanding of complex biological systems continues to evolve， so does our ability to design molecules that can interact with them more effectively。 BENZENAMINE, 4-(5,6,7,8-TETRAHYDROIMIDAZO[2,1-B] BENZOTHIAZOL-2-YL) stands as a testament to this progress， embodying the intersection of chemistry and biology where innovation meets practical application. Its study not only advances our knowledge but also opens new avenues for therapeutic intervention.

The future prospects for this compound are bright， with ongoing research aiming to uncover new applications and refine existing ones。 As computational methods improve and synthetic techniques become more sophisticated， we can expect even more efficient ways to explore its potential。 Whether it emerges as a lead compound or inspires new generations of derivatives， CAS no. 850733-14-1 will undoubtedly remain a significant molecule in chemical biology.